Cas no 1934832-68-4 ({bicyclo2.2.1hept-5-en-2-yl}methanesulfonyl chloride)

• Product Name: {bicyclo2.2.1hept-5-en-2-yl}methanesulfonyl chloride
• CAS No: 1934832-68-4
• MF: C₈H₁₁ClO₂S
• MW: 206.689740419388
• CID: 6182655
• PubChem ID: 131082366
• Update Time: 2025-05-20

{bicyclo2.2.1hept-5-en-2-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {bicyclo2.2.1hept-5-en-2-yl}methanesulfonyl chloride
• EN300-1992945
• 1934832-68-4
• {bicyclo[2.2.1]hept-5-en-2-yl}methanesulfonyl chloride

• Inchi： 1S/C8H11ClO2S/c9-12(10,11)5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5H2
• InChI Key： JEJUVTTZRYBDAX-UHFFFAOYSA-N
• SMILES： ClS(CC1CC2C=CC1C2)(=O)=O

Computed Properties

• Exact Mass: 206.0168285g/mol
• Monoisotopic Mass: 206.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on {bicyclo2.2.1hept-5-en-2-yl}methanesulfonyl chloride

Comprehensive Overview of {bicyclo[2.2.1]hept-5-en-2-yl}methanesulfonyl chloride (CAS No. 1934832-68-4)

{bicyclo[2.2.1]hept-5-en-2-yl}methanesulfonyl chloride (CAS No. 1934832-68-4) is a specialized sulfonyl chloride derivative with a unique bicyclic structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its molecular framework, featuring a norbornene core, offers distinct reactivity patterns that are exploited in cycloaddition reactions and polymer chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in high-performance materials and drug discovery.

The chemical properties of {bicyclo[2.2.1]hept-5-en-2-yl}methanesulfonyl chloride include its role as an electrophile, enabling sulfonylation reactions with nucleophiles such as amines and alcohols. This reactivity is pivotal for constructing sulfonamide linkages, which are prevalent in bioactive molecules. Recent studies highlight its utility in click chemistry and bioconjugation, aligning with trends in modular synthesis and targeted drug delivery systems. The compound's stability under controlled conditions further enhances its appeal for laboratory and industrial use.

In the context of market dynamics, demand for {bicyclo[2.2.1]hept-5-en-2-yl}methanesulfonyl chloride is driven by advancements in biopharmaceuticals and agrochemicals. Its compatibility with green chemistry principles—such as solvent-free reactions—resonates with sustainability goals. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with regulatory standards. As synthetic methodologies evolve, this compound is poised to play a critical role in next-generation catalytic processes and material science innovations.

Frequently searched questions related to {bicyclo[2.2.1]hept-5-en-2-yl}methanesulfonyl chloride include its synthesis protocol, handling precautions, and commercial availability. Addressing these queries, this article emphasizes the compound's storage recommendations (e.g., inert atmosphere, low temperature) and its compatibility with common organic solvents. Additionally, its role in peptide modification and polymer crosslinking is explored, catering to interdisciplinary audiences in chemistry and biotechnology.

Looking ahead, {bicyclo[2.2.1]hept-5-en-2-yl}methanesulfonyl chloride is anticipated to gain traction in nanotechnology applications, particularly in surface functionalization of nanoparticles. Its bifunctional nature allows for precise molecular engineering, a key requirement in diagnostic probe development. By integrating insights from peer-reviewed literature and industrial case studies, this overview underscores the compound's versatility while adhering to SEO-optimized terminology like "high-purity sulfonylating agent" and "norbornene-based reagent".